Cas no 1805421-60-6 (2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride
• CAS No: 1805421-60-6
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4892173
• Update Time: 2025-10-05

2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO/c1-3-2-4(7(9)14)13-6(5(3)12)8(10)11/h2,8H,1H3
• InChI Key： NAPOSOJABBDZHJ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(C(=O)Cl)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride

2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride

2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride, also known by its CAS number 1805421-60-6, is a highly specialized organic compound with significant applications in modern chemical synthesis. This compound belongs to the class of pyridine derivatives, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, an iodine atom at position 3, a methyl group at position 4, and a carbonyl chloride group at position 6. These substituents confer unique electronic and steric properties, making it an invaluable building block in contemporary organic chemistry.

The synthesis of 2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly enhanced the efficiency of its production. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the selective introduction of the iodine substituent at position 3, while maintaining the integrity of other functional groups. Additionally, the incorporation of difluoromethylation techniques has allowed for the precise placement of the difluoromethyl group at position 2, which is critical for achieving the desired reactivity and selectivity in downstream applications.

In terms of applications, this compound has garnered considerable attention in the field of medicinal chemistry. Its unique structure makes it an ideal candidate for exploring novel drug delivery systems and bioisosteric replacements. Recent studies have demonstrated its potential as a precursor for developing anti-cancer agents, where the iodine substituent plays a pivotal role in modulating pharmacokinetic properties. Furthermore, the carbonyl chloride group at position 6 facilitates reactive intermediates that can be exploited in peptide coupling and other bioconjugation reactions.

The electronic properties of 2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride have also been leveraged in materials science. Researchers have employed this compound as a building block for constructing advanced coordination polymers and metal-organic frameworks (MOFs). The presence of electron-withdrawing groups such as the difluoromethyl and carbonyl chloride enhances the conjugation within the pyridine ring, leading to improved charge transport properties in resulting materials. These materials hold promise for applications in energy storage devices such as supercapacitors and lithium-ion batteries.

From an environmental standpoint, recent studies have focused on optimizing the synthesis pathways to minimize waste generation and improve atom economy. Green chemistry principles have been integrated into the production process, including the use of recyclable solvents and catalytic systems that reduce reliance on hazardous reagents. These efforts align with global sustainability goals while maintaining high yields and product quality.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-methylpyridine-6-carbonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and functional groups make it an indispensable tool across diverse fields, from pharmaceuticals to materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in advancing chemical innovation.